Cas no 2241107-61-7 ((1R)-1-(1,2-Thiazol-5-yl)ethanol)

• Product Name: (1R)-1-(1,2-Thiazol-5-yl)ethanol
• CAS No: 2241107-61-7
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 5771753
• PubChem ID: 95913778
• Update Time: 2025-09-20

(1R)-1-(1,2-Thiazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2241107-61-7
• EN300-3698387
• (1R)-1-(1,2-Thiazol-5-yl)ethanol
• (1R)-1-(1,2-thiazol-5-yl)ethan-1-ol
• 5-Isothiazolemethanol, α-methyl-, (αR)-
• (R)-1-(Isothiazol-5-yl)ethan-1-ol

• Inchi： 1S/C5H7NOS/c1-4(7)5-2-3-6-8-5/h2-4,7H,1H3/t4-/m1/s1
• InChI Key： IBQOBJBPEDHKFL-SCSAIBSYSA-N
• SMILES： S1C(=CC=N1)[C@@H](C)O

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 149.7±22.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)